butyl 4-[(4-nitro-2,1,3-benzoxadiazol-5-yl)amino]benzoate

• IUPAC Name: butyl 4-[(4-nitro-2,1,3-benzoxadiazol-5-yl)amino]benzoate
• InChI: InChI=1S/C17H16N4O5/c1-2-3-10-25-17(22)11-4-6-12(7-5-11)18-14-9-8-13-15(20-26-19-13)16(14)21(23)24/h4-9,18H,2-3,10H2,1H3
• InChI Key: VNUGUYUXBWUWFR-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC(=O)C1=CC=C(C=C1)NC2=C(C3=NON=C3C=C2)[N+](=O)[O-]
• Molecular Formula: C17H16N4O5
• Molecular Weight: 356.33 g/mol

Description

Butyl 4-[(4-nitro-2,1,3-benzoxadiazol-5-yl)amino]benzoate, also known as NBD-Butyl Ester, is a fluorescent probe used in biochemical and physiological research. This compound is widely used in various scientific studies due to its unique properties, including its high sensitivity and selectivity.

Mechanism of Action

Butyl 4-[(4-nitro-2,1,3-benzoxadiazol-5-yl)amino]benzoate Ester works by binding to specific proteins or enzymes, causing them to emit fluorescent light when excited by a light source. This fluorescence can be detected and measured, providing valuable information about the location and activity of the protein or enzyme.
Biochemical and Physiological Effects:
butyl 4-[(4-nitro-2,1,3-benzoxadiazol-5-yl)amino]benzoate Ester has been shown to have minimal effects on biochemical and physiological processes, making it a safe and reliable tool for scientific research. This compound does not interfere with cellular function or cause toxicity, allowing researchers to study biological processes with minimal disruption.

Advantages and Limitations for Lab Experiments

The advantages of using butyl 4-[(4-nitro-2,1,3-benzoxadiazol-5-yl)amino]benzoate Ester in lab experiments include its high sensitivity and selectivity, as well as its compatibility with a wide range of experimental conditions. However, the limitations of this compound include its high cost and the need for specialized equipment to detect and measure fluorescence.

Future Directions

There are many potential future directions for the use of butyl 4-[(4-nitro-2,1,3-benzoxadiazol-5-yl)amino]benzoate Ester in scientific research. One possible direction is the development of new applications for this fluorescent probe, such as in the study of disease mechanisms or drug discovery. Another direction is the optimization of the synthesis and purification methods for butyl 4-[(4-nitro-2,1,3-benzoxadiazol-5-yl)amino]benzoate Ester, making it more cost-effective and accessible for researchers. Additionally, further research is needed to fully understand the mechanisms of action and potential limitations of this compound in different experimental settings.

Synthesis Methods

The synthesis of butyl 4-[(4-nitro-2,1,3-benzoxadiazol-5-yl)amino]benzoate Ester involves the reaction of 4-nitro-2,1,3-benzoxadiazole-5-amine with butyl 4-aminobenzoate in the presence of a coupling agent. This reaction produces butyl 4-[(4-nitro-2,1,3-benzoxadiazol-5-yl)amino]benzoate Ester, which is then purified through column chromatography.

Scientific Research Applications

Butyl 4-[(4-nitro-2,1,3-benzoxadiazol-5-yl)amino]benzoate Ester is used as a fluorescent probe in various scientific research applications, including cellular imaging, protein labeling, and enzyme assays. This compound is particularly useful in studying the localization and dynamics of proteins in living cells.